Cas no 100665-42-7 (Ganoderenic acid C)

• Product Name: Ganoderenic acid C
• CAS No: 100665-42-7
• MF: C₃₀H₄₄O₇
• MW: 516.666170120239
• CID: 180742
• Update Time: 2025-06-11

Ganoderenic acid C Chemical and Physical Properties

Names and Identifiers

• Lanosta-8,20(22)-dien-26-oicacid, 3,7,15-trihydroxy-11,23-dioxo-, (3b,7b,15a,20E)-
• (3beta,7beta,15alpha,20E)-3,7,15-Trihydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic acid
• Ganoderenic acid c
• (20E)-3β,7β,15α-Trihydroxy-11,23-dioxo-5α-lanosta-8,20(22)-dien-26-oic acid
• (Z)-2-Methyl-4-oxo-6-[(3S,5R,7S,10S,13R,14R,15S,17R)-3,7,15-trihydroxy-4,4,10,13,14-pentamethyl-11-o
• Ganoderenic acid C

• Inchi： 1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21-23,32,34-35H,8-9,11-14H2,1-7H3,(H,36,37)
• InChI Key： DIEUZIPSDUGWLD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=CC(CC(C(=O)O)C)=O)C)C2(C)CC(C3=C(C(CC4C(C)(C)C(CCC43C)O)O)C21C)=O

Computed Properties

• Exact Mass: 516.30900
• Monoisotopic Mass: 516.30870374 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• Molecular Weight: 516.7
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.038 g/l) (25 º C),
• PSA: 132.13000
• LogP: 3.84340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ganoderenic acid C

Ganoderenic acid C: A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Ganoderenic acid C, a naturally occurring triterpenoid compound with the chemical name Ganoderenic acid C, is a derivative of ganoderic acid, which has been extensively studied for its pharmacological properties. With a CAS number of 100665-42-7, this compound has garnered significant attention in the field of chemobiology due to its unique structural features and potential therapeutic benefits. Ganoderenic acid C belongs to the lanostane class of triterpenoids, characterized by a complex tetracyclic framework, which contributes to its diverse biological activities.

The chemical structure of Ganoderenic acid C (CAS no. 100665-42-7) consists of multiple hydroxyl and ketone groups, which are crucial for its interactions with biological targets. These functional groups enable the compound to modulate various cellular pathways, making it a promising candidate for therapeutic intervention. Recent studies have highlighted the compound's potential in combating oxidative stress, inflammation, and even certain types of cancer. The molecular mechanisms underlying these effects are still under investigation, but preliminary findings suggest that Ganoderenic acid C exerts its effects through multiple signaling pathways.

In recent years, research on Ganoderenic acid C has been complemented by advancements in synthetic chemistry, allowing for the development of more potent derivatives with enhanced bioavailability and targeted action. One notable area of investigation has been its role in neuroprotection. Studies have demonstrated that Ganoderenic acid C can cross the blood-brain barrier and protect neuronal cells from damage caused by neurotoxins and excitotoxicity. This has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant area of research has focused on the anti-inflammatory properties of Ganoderenic acid C. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Preclinical studies have shown that Ganoderenic acid C can inhibit key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. By modulating these cytokines, Ganoderenic acid C may help reduce inflammation and alleviate symptoms associated with these conditions. Additionally, its ability to suppress NF-κB signaling—a critical pathway in inflammatory responses—further underscores its therapeutic potential.

The anticancer potential of Ganoderenic acid C has also been extensively explored. Tumor cells often exhibit altered lipid metabolism, which contributes to their uncontrolled growth and resistance to therapy. Ganoderenic acid C has been shown to disrupt lipid biosynthesis in cancer cells by inhibiting enzymes such as HMG-CoA reductase and fatty acid synthase. Furthermore, it can induce apoptosis in cancer cells while sparing healthy cells, making it an attractive candidate for cancer therapy. Clinical trials are currently underway to evaluate the safety and efficacy of Ganoderenic acid C in patients with advanced malignancies.

From a pharmacokinetic perspective, Ganoderenic acid C exhibits moderate solubility in water and lipids, which allows it to be administered via multiple routes—oral, intravenous, or topical—depending on the therapeutic need. Its bioavailability is influenced by factors such as pH levels in the gastrointestinal tract and interactions with other drugs or dietary components. Researchers are working on optimizing delivery systems to enhance its absorption and reduce variability in clinical responses.

The future of Ganoderenic acid C research lies in interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating computational modeling with experimental validation, scientists can gain deeper insights into its mechanisms of action and identify new therapeutic applications. Additionally, exploring its synergistic effects with other natural products or synthetic drugs could lead to more effective treatment strategies for complex diseases.

In conclusion,Ganoderenic acid C (CAS no. 100665-42-7) is a multifaceted compound with significant promise in the realm of chemobiology. Its ability to modulate multiple biological pathways makes it a valuable tool for investigating novel therapeutic approaches across various disease areas. As research continues to uncover new insights into its properties and applications,Ganoderenic acid C is poised to play an increasingly important role in the development of next-generation therapeutics.